Cas no 3688-08-2 (Ethane,1,2-diisothiocyanato-)
Ethane,1,2-diisothiocyanato- structure
Product Name:Ethane,1,2-diisothiocyanato-
Ethane,1,2-diisothiocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Ethane,1,2-diisothiocyanato-
- Ethylenebis(isothiocyanate)
- Dimethylene diisothiocyanate
- Senfol [German]
- ISOTHIOCYANIC ACID, ETHYLENE ESTER
- 1,2-Diisothiocyanatoethane
- DTXSID20190356
- EBIS
- Ethylene diisothiocyanate
- Ethylene-bis-thiurammono-sulfide
- ethylene-bis-isothiocyanate
- Aethylen-bis-thiurammonosulfid
- AKOS006273890
- SCHEMBL483904
- Aethylsenfoel
- 4-04-00-01233 (Beilstein Handbook Reference)
- Senfol
- BRN 1748799
- AETM [German]
- AETM
- Ethane, 1,2-diisothiocyanato-
- 3688-08-2
- Ethylenebisisothiocyanate sulfide
- Aethylen-bis-thiurammonosulfid [German]
- Aethylsenfoel [German]
- Ethylenebisisothiocyanate
-
- Inchi: 1S/C4H4N2S2/c7-3-5-1-2-6-4-8/h1-2H2
- InChI Key: KVUYSIIZYQUVMT-UHFFFAOYSA-N
- SMILES: S=C=NCCN=C=S
Computed Properties
- Exact Mass: 143.98172
- Monoisotopic Mass: 143.98159048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 88.9Ų
Experimental Properties
- Density: 1.391 (estimate)
- Refractive Index: 1.5000 (estimate)
- PSA: 24.72
Ethane,1,2-diisothiocyanato- Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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